5-Carboxyrhodamine 6G succinimidyl ester

• Molecular Formula: C31H29N3O7
• Molecular Weight: 555.6 g/mol
• InChI: InChI=1S/C31H29N3O7/c1-5-32-23-14-25-21(11-16(23)3)29(22-12-17(4)24(33-6-2)15-26(22)40-25)19-8-7-18(13-20(19)30(37)38)31(39)41-34-27(35)9-10-28(34)36/h7-8,11-15,32H,5-6,9-10H2,1-4H3,(H,37,38)
• InChIKey: NVDJORHKBRFQLZ-UHFFFAOYSA-N

5-Carboxyrhodamine 6G SE Technical Overview

5-Carboxyrhodamine 6G succinimidyl ester (5-CR6G SE; CAS 209112-21-0) is a single-isomer, amine-reactive fluorescent dye derived from the rhodamine 6G fluorophore core . It carries an N-hydroxysuccinimidyl (NHS) ester group that forms stable amide bonds with primary amines on biomolecules under mild alkaline conditions . Its excitation/emission maxima (522/546 nm in methanol) position it spectrally between fluorescein-class and tetramethylrhodamine-class dyes, and it is supplied as a purified single 5-carboxy isomer to eliminate the biological variability associated with mixed-isomer preparations . The compound is used primarily for covalent labeling of oligonucleotides, peptides, and proteins in fluorescence microscopy, flow cytometry, FRET-based assays, and automated DNA sequencing applications .

Single-isomer rhodamine 6G dye with amine-reactive NHS ester for covalent biomolecule labeling

Spectral position between fluorescein and TAMRA channels supports multiplex fluorescence workflows

pH-insensitive fluorescence across physiological range (pH 4–9) enables acidic compartment studies

Why 5-CR6G SE Cannot Be Replaced

Amine-reactive fluorescent dyes with NHS ester functionality are often treated as interchangeable commodities in procurement workflows, but 5-CR6G SE occupies a quantitatively distinct position that generic substitution cannot replicate. Its rhodamine 6G core delivers a fluorescence quantum yield approximately 9.5-fold higher than that of 5-TAMRA SE , its emission spectrum is significantly narrower than that of the 6-JOE analog it replaced in DNA sequencing energy-transfer primers [1], and unlike fluorescein-based NHS esters such as 5-FAM SE, its fluorescence intensity is essentially invariant across pH 4–9 . Furthermore, the purified 5-carboxy single isomer avoids the conjugate heterogeneity and batch-to-batch variability inherent in mixed 5(6)-isomer preparations [2]. These quantifiable differences mean that substituting a generic 'green-fluorescent NHS ester' without verifying the specific fluorophore identity introduces risk of reduced signal-to-noise, spectral crosstalk, pH-dependent signal fluctuation, and poor conjugate reproducibility in downstream assays.

TAMRA-based dye substitution Substantially lower quantum yield may reduce detection sensitivity and signal-to-noise in quantitative assays.

Fluorescein-class (FAM) substitution pH-dependent signal loss below physiological pH can introduce artifacts in endosomal or lysosomal imaging.

Mixed 5(6)-isomer preparation substitution Regioisomeric conjugate pairs complicate HPLC purification and reduce batch-to-batch reproducibility.

• [1] Hung SC, Ju J, Mathies RA, Glazer AN. Energy transfer primers with 5- or 6-carboxyrhodamine-6G as acceptor chromophores. Anal Biochem. 1996;238(2):165-70. PMID: 8660606. DOI: 10.1006/abio.1996.0270 View Source
• [2] Eurogentec / Anaspec. 5-CR6G, SE [5-Carboxyrhodamine 6G, SE] – 5 mg. Description: purified single isomer preferred for applications where reproducibility is more critical than material cost; positional difference between 5- and 6-isomers significantly affects conjugate biological properties. URL: https://deveurogentec2.synchrone.be View Source

5-CR6G SE Head-to-Head Evidence

Fluorescence Quantum Yield Advantage Over TAMRA

The rhodamine 6G fluorophore core of 5-CR6G SE exhibits a fluorescence quantum yield (Φ) of 0.95 in aqueous solution, as measured for the structurally identical 5-CR6G maleimide derivative . In contrast, the widely used alternative 5-TAMRA succinimidyl ester (5-TAMRA SE; CAS 150810-68-7) has a reported quantum yield of 0.1 under comparable conditions . This represents an approximately 9.5-fold difference in photon output per absorbed photon. Extinction coefficient data are comparable (5-CR6G SE: 94,000 cm⁻¹M⁻¹ vs. 5-TAMRA SE: 95,000 cm⁻¹M⁻¹), indicating that the brightness advantage is driven predominantly by the quantum yield differential .

Quantum Yield vs. TAMRA

Reported

5-CR6G SE
Φ = 0.95

5-TAMRA SE
Φ = 0.10

~9.5× higher

Higher photon output per absorbed photon supports sensitivity at low labeling density.

Cross-study comparable data from AAT Bioquest / Tocris.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	Φ = 0.95 (5-CR6G maleimide; same fluorophore core)
Comparator Or Baseline	5-TAMRA SE: Φ = 0.1 (Tocris, R&D Systems)
Quantified Difference	~9.5-fold higher quantum yield for 5-CR6G SE
Conditions	Aqueous solution; fluorophore core measurement (AAT Bioquest for 5-CR6G maleimide; Tocris for 5-TAMRA NHS)

Why This Matters

A 9.5-fold quantum yield advantage translates directly into higher detection sensitivity at equivalent labeling density, enabling lower sample consumption or reduced exposure times in imaging and flow cytometry.

pH Stability vs. Fluorescein NHS Esters

5-CR6G SE conjugates maintain essentially constant fluorescence intensity across the pH range of 4 to 9, a property characteristic of the rhodamine 6G class . In contrast, fluorescein-based amine-reactive dyes such as 5-FAM SE and FITC exhibit a pKa of approximately 6.4, with fluorescence intensity dropping sharply below pH 7 — typically losing >50% of signal between pH 7.4 and pH 5.5 . This pH sensitivity of fluorescein is a well-established class-level property arising from the equilibrium between the fluorescent dianion and non-fluorescent lactone forms . While 5-CR6G SE does not have published head-to-head pH titration data against FAM SE from the same study, the qualitative difference is unambiguous and exploited routinely in experimental design when acidic compartments (e.g., endosomes, lysosomes) or variable pH environments are involved.

pH Fluorescence Stability

Class-level

Stable pH 4–9

vs. fluorescein (pKa ~6.4, >50% loss below pH 7)

Avoids pH-dependent signal artifacts in acidic cellular compartments.

Rhodamine vs. fluorescein class-level behavior.

Evidence Dimension	Fluorescence intensity stability vs. pH
Target Compound Data	Stable fluorescence pH 4–9 (rhodamine 6G class property)
Comparator Or Baseline	5-FAM SE / FITC: pKa ~6.4; >50% signal loss below pH 7
Quantified Difference	Qualitative: pH-insensitive vs. pH-sensitive across physiological range
Conditions	Aqueous buffer; class-level comparison (rhodamine 6G class vs. fluorescein class)

Why This Matters

For any application involving acidic cellular compartments, variable pH protocols, or ratiometric pH sensing, substitution with a fluorescein-based dye would introduce pH-dependent signal artifacts that are absent with 5-CR6G SE.

Spectral Crosstalk in ET Primers vs. JOE

In a direct head-to-head comparison, Hung et al. (1996) demonstrated that energy-transfer (ET) fluorescent primers using 5- or 6-carboxyrhodamine-6G (G5 or G6) as the acceptor chromophore — with 6-carboxyfluorescein (FAM) as the donor — produced significantly less overlap in fluorescence emission across detection channels than the previously used JOE-based ET primer (F10J) [1]. The reduced spectral overlap was attributed to the narrower emission band of the carboxyrhodamine-6G acceptor compared to JOE. Using single-stranded M13mp18 DNA as template, a capillary sequencer run with the F10G6 ET primer alongside three other ET primers delivered DNA sequences with 99% accuracy in the first 620 bases [1]. The subsequent optimization study (Hung et al., 1997) across 56 ET primer variants confirmed that C4G (carboxyrhodamine-6G acceptor with a 4-base CYA donor spacer) achieved a donor:acceptor emission ratio of <0.002, superior to C4T (TAMRA, <0.004) and C4R (ROX, <0.005), indicating the lowest channel crosstalk among the rhodamine acceptors tested [2].

Spectral Crosstalk vs. JOE

Head-to-head

C4G ET primer
donor:acceptor ratio <0.002

F10J (JOE) primer
broader emission, higher crosstalk

Reduced crosstalk supports higher base-calling accuracy and longer sequencing reads.

Hung et al. 1996/1997 capillary sequencer data.

Evidence Dimension	Spectral crosstalk / emission overlap in DNA sequencing ET primers
Target Compound Data	F10G6 ET primer: narrower emission than JOE; 99% accuracy in first 620 bases of M13mp18. C4G donor:acceptor emission ratio <0.002.
Comparator Or Baseline	F10J ET primer (JOE acceptor): broader emission, higher crosstalk. C4T (TAMRA): ratio <0.004; C4R (ROX): ratio <0.005.
Quantified Difference	C4G crosstalk ratio <0.002 vs. C4T <0.004 and C4R <0.005; sequencing accuracy 99% over 620 bases
Conditions	Capillary sequencer; single-stranded M13mp18 DNA template; ET primers with FAM donor; Hung et al. 1996, 1997

Why This Matters

For multiplex DNA sequencing and genetic analysis, lower acceptor emission crosstalk directly improves base-calling accuracy and read length, making 5-CR6G the quantitatively superior acceptor choice over JOE and other rhodamine alternatives.

• [1] Hung SC, Ju J, Mathies RA, Glazer AN. Energy transfer primers with 5- or 6-carboxyrhodamine-6G as acceptor chromophores. Anal Biochem. 1996;238(2):165-70. PMID: 8660606. DOI: 10.1006/abio.1996.0270 View Source
• [2] Hung SC, Mathies RA, Glazer AN. Optimization of spectroscopic and electrophoretic properties of energy transfer primers. Anal Biochem. 1997;252(1):78-88. PMID: 9324944. DOI: 10.1006/abio.1997.2287 View Source

Single-Isomer Purity Advantage

5-CR6G SE is supplied as the purified single 5-carboxy positional isomer (≥90% by HPLC), in contrast to the more economical mixed-isomer preparation 5(6)-CR6G SE . The positional difference between the 5-carboxy and 6-carboxy isomers has been documented to significantly affect the biological properties of the resulting conjugates, including chromatographic retention time, electrophoretic mobility, and biorecognition behavior [1]. In peptide and oligonucleotide labeling workflows requiring HPLC purification, single-isomer 5-CR6G SE yields a single major conjugate peak, whereas mixed-isomer preparations produce doublet peaks that complicate purification and reduce isolated yield . This rationale mirrors the well-established preference for single-isomer 5-TAMRA SE over mixed TAMRA isomers in peptide labeling for analogous reasons .

Isomer Purity

Class-level

Single 5-isomer ≥90% HPLC

vs. mixed isomers: regioisomeric doublet peaks

Single conjugate peak simplifies HPLC purification and improves batch consistency.

Class-level evidence from TAMRA isomer behavior.

Evidence Dimension	Conjugate homogeneity and HPLC purification behavior
Target Compound Data	5-CR6G SE single isomer: single conjugate peak; ≥90% purity by HPLC
Comparator Or Baseline	5(6)-CR6G SE mixed isomers: doublet conjugate peaks; variable isomer ratio batch-to-batch
Quantified Difference	Qualitative: single peak vs. doublet; supported by class-level evidence from TAMRA isomer studies
Conditions	Peptide/oligonucleotide amine labeling; reversed-phase HPLC purification

Why This Matters

For applications where conjugate purity and batch-to-batch reproducibility are critical (e.g., clinical diagnostics, quantitative proteomics, regulated bioanalysis), the single-isomer 5-CR6G SE eliminates an avoidable source of variability at the procurement stage.

• [1] Eurogentec / Anaspec. 5-CR6G, SE [5-Carboxyrhodamine 6G, SE] – 5 mg. Stated: minor positional difference between 5-CR6G and 6-CR6G might significantly affect some biological properties of the underlying conjugates. URL: https://deveurogentec2.synchrone.be View Source

Extinction Coefficient and Brightness vs. JOE and ROX

5-CR6G SE has a molar extinction coefficient (ε) of 94,000 cm⁻¹M⁻¹ at its absorption maximum of 522 nm . This is 25% higher than the 75,000 cm⁻¹M⁻¹ reported for 6-JOE SE (a fluorescein-class dye occupying a similar spectral window and historically used for the same DNA sequencing acceptor role) , and 15% higher than the 82,000 cm⁻¹M⁻¹ of 5-ROX SE, a red-shifted rhodamine alternative . When combined with its high quantum yield (Φ ≈ 0.95) , the effective brightness (ε × Φ product) of 5-CR6G SE substantially exceeds that of 6-JOE SE (ε = 75,000; Φ = 0.61 reported for JOE phosphoramidite) and 5-TAMRA SE (ε = 95,000; Φ = 0.1) [1]. These values are drawn from vendor technical datasheets and represent cross-study comparable data rather than direct head-to-head measurement, but the magnitude and consistency of the differences across multiple sources support meaningful differentiation.

Brightness vs. JOE & ROX

Reported

ε × Φ ≈ 89,300 (5-CR6G)

JOE ~45,750; TAMRA ~9,500; ROX ~77,080

Higher effective brightness allows lower labeling stoichiometry for target signal.

Vendor datasheet values (AAT Bioquest, Tocris, Luna Nanotech).

Evidence Dimension	Molar extinction coefficient and effective brightness
Target Compound Data	ε = 94,000 cm⁻¹M⁻¹ (522 nm); Φ ≈ 0.95; effective brightness ≈ 89,300
Comparator Or Baseline	6-JOE SE: ε = 75,000; Φ ≈ 0.61; brightness ≈ 45,750. 5-ROX SE: ε = 82,000; Φ = 0.94. 5-TAMRA SE: ε = 95,000; Φ = 0.1; brightness ≈ 9,500.
Quantified Difference	ε: 25% higher than JOE; 15% higher than ROX. Effective brightness: ~2× JOE; ~9.4× TAMRA.
Conditions	Methanol or aqueous buffer; vendor datasheet values (AAT Bioquest, Tocris, Luna Nanotech)

Why This Matters

Higher extinction coefficient and brightness enable lower labeling stoichiometry to achieve target signal intensity, reducing potential perturbation of biomolecule function while maintaining detection sensitivity.

• [1] Luna Nanotech Canada. JOE phosphoramidite, 6-isomer. Extinction coefficient: 75,000; Fluorescence quantum yield: 0.61. URL: https://www.lunanano.ca/ View Source

5-CR6G SE Applications

DNA Sequencing with Energy-Transfer Primers

In Sanger sequencing workflows employing four-color energy-transfer (ET) primer sets, 5-CR6G SE is the established acceptor dye of choice for the second detection channel, replacing 6-JOE. As demonstrated by Hung et al., F10G6 ET primers produce narrower emission bands and reduced inter-channel spectral overlap compared to F10J (JOE-based) primers, enabling 99% base-calling accuracy over 620 bases on M13mp18 template [1]. The subsequent optimization study further showed that the C4G (carboxyrhodamine-6G acceptor) configuration achieves a donor:acceptor emission ratio below 0.002, the lowest crosstalk among rhodamine acceptors tested [2]. Procurement of the single-isomer 5-CR6G SE rather than the mixed-isomer form ensures consistent conjugate electrophoretic mobility, a parameter critical for accurate base assignment in sequencing.

Peptide and Oligonucleotide Labeling for HPLC-Purified Conjugates

When labeling synthetic peptides or oligonucleotides for quantitative bioanalytical applications (e.g., FRET-based protease assays, molecular beacons, or fluorescent substrates), the single-isomer 5-CR6G SE yields a single major conjugate species upon amine coupling [1]. This contrasts with mixed 5(6)-CR6G SE preparations, which generate regioisomeric conjugate pairs that co-elute or partially resolve on HPLC, reducing isolated yield and complicating purity assessment [2]. The single-isomer advantage mirrors the established rationale for preferring 5-TAMRA SE over mixed TAMRA isomers in analogous peptide labeling workflows, where single-isomer preparations demonstrably improve HPLC resolution . The high quantum yield (Φ ≈ 0.95) also permits lower labeling ratios while maintaining signal intensity, minimizing the risk of over-labeling and functional perturbation of the target biomolecule .

Live-Cell Imaging of Acidic Compartments

For fluorescence microscopy applications tracking biomolecules through acidic cellular compartments (endosomes pH 5.5–6.0; lysosomes pH 4.5–5.0), 5-CR6G SE conjugates maintain consistent fluorescence intensity across pH 4–9 [1]. This is a critical differentiator from fluorescein-based alternatives (5-FAM SE, FITC), whose fluorescence drops sharply below pH 7 due to the lactone-dianion equilibrium (pKa ~6.4) [2]. Researchers studying receptor internalization, phagocytosis, or lysosomal trafficking should select 5-CR6G SE over fluorescein NHS esters to avoid pH-dependent signal artifacts that would confound quantitative intensity measurements. Its spectral position (Ex/Em 522/546 nm) also provides an intermediate channel compatible with common GFP/FITC and TAMRA/Cy3 filter sets for multicolor live-cell experiments.

FRET Pairing with ATTO590 and Bodipy TR Acceptors

5-Carboxyrhodamine 6G has been validated as an effective FRET donor when paired with ATTO590 or Bodipy TR acceptor dyes, as demonstrated by Frankevich et al. (2014) in gas-phase FRET studies under both ultra-high vacuum and ambient electrospray conditions [1]. The high quantum yield (Φ ≈ 0.95) of the CR6G donor maximizes energy transfer efficiency, while its intermediate emission spectrum (546 nm) provides good spectral overlap with the absorption of these red-shifted acceptors. This specific FRET pair configuration is relevant for mass-spectrometry-coupled fluorescence measurements and single-molecule FRET studies where gas-phase conformational analysis is required. Procurement of 5-CR6G SE enables covalent attachment of the donor to the target biomolecule via its amine-reactive NHS ester, generating a defined donor-labeled species for subsequent acceptor pairing.

Application

Selection Property

Validation Focus

DNA Sequencing ET Primers

Narrow emission, low inter-channel crosstalk acceptor

Base-calling accuracy and read-length consistency

Peptide / Oligonucleotide HPLC Purification

Single conjugate peak from single-isomer dye

Conjugate purity and batch reproducibility

Live-Cell Imaging of Acidic Compartments

pH-insensitive fluorescence across pH 4–9

Signal stability in endosomes and lysosomes

FRET Donor for ATTO590 / Bodipy TR

High quantum yield FRET donor

Energy transfer efficiency in gas-phase and ambient ESI

• [1] Hung SC, Ju J, Mathies RA, Glazer AN. Energy transfer primers with 5- or 6-carboxyrhodamine-6G as acceptor chromophores. Anal Biochem. 1996;238(2):165-70. PMID: 8660606. DOI: 10.1006/abio.1996.0270 View Source
• [2] Hung SC, Mathies RA, Glazer AN. Optimization of spectroscopic and electrophoretic properties of energy transfer primers. Anal Biochem. 1997;252(1):78-88. PMID: 9324944. DOI: 10.1006/abio.1997.2287 View Source
• [3] Frankevich V, et al. Fluorescence resonance energy transfer of gas-phase ions under ultra high vacuum and ambient conditions. Phys Chem Chem Phys. 2014;16(19):8911-20. PMID: 24691138. DOI: 10.1039/c3cp54521k View Source